Cas no 1806617-75-3 (3-(Hydroxymethyl)-5-methylphenylpropanenitrile)

• Product Name: 3-(Hydroxymethyl)-5-methylphenylpropanenitrile
• CAS No: 1806617-75-3
• MF: C₁₁H₁₃NO
• MW: 175.227022886276
• CID: 5008216
• Update Time: 2025-10-28

3-(Hydroxymethyl)-5-methylphenylpropanenitrile Chemical and Physical Properties

Names and Identifiers

• 3-(Hydroxymethyl)-5-methylphenylpropanenitrile

• Inchi： 1S/C11H13NO/c1-8-3-10(7-13)5-11(4-8)9(2)6-12/h3-5,9,13H,7H2,1-2H3
• InChI Key： XPWBOGHQCGVZAX-UHFFFAOYSA-N
• SMILES： OCC1=CC(C)=CC(=C1)C(C#N)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 205
• XLogP3: 1.6
• Topological Polar Surface Area: 44

Additional information on 3-(Hydroxymethyl)-5-methylphenylpropanenitrile

3-(Hydroxymethyl)-5-methylphenylpropanenitrile (CAS No. 1806617-75-3): A Comprehensive Overview

3-(Hydroxymethyl)-5-methylphenylpropanenitrile (CAS No. 1806617-75-3) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements of 3-(Hydroxymethyl)-5-methylphenylpropanenitrile.

Chemical Structure and Properties

3-(Hydroxymethyl)-5-methylphenylpropanenitrile is a small organic molecule with the molecular formula C₁₂H₁₅NO₂. The compound features a benzene ring substituted with a hydroxymethyl group at the 3-position and a methyl group at the 5-position, along with a propanenitrile moiety. The presence of these functional groups imparts distinct chemical properties to the molecule, such as solubility in polar solvents and reactivity in various chemical reactions.

The hydroxymethyl group can participate in hydrogen bonding, which can influence the compound's interactions with biological targets. The nitrile group, on the other hand, is known for its ability to undergo nucleophilic addition reactions, making it a valuable functional group in synthetic chemistry. The overall structure of 3-(Hydroxymethyl)-5-methylphenylpropanenitrile suggests that it may have diverse biological activities, which have been explored in recent studies.

Synthesis Methods

The synthesis of 3-(Hydroxymethyl)-5-methylphenylpropanenitrile has been reported using several methodologies. One common approach involves the reaction of 3-hydroxy-5-methylbenzaldehyde with malononitrile followed by reduction to form the desired product. This method typically proceeds via a Knoevenagel condensation reaction, which is a well-established technique in organic synthesis.

An alternative synthetic route involves the use of transition-metal-catalyzed cross-coupling reactions. For instance, palladium-catalyzed coupling reactions can be employed to introduce the nitrile functionality onto the benzene ring. These methods offer high yields and good functional group tolerance, making them suitable for large-scale production of 3-(Hydroxymethyl)-5-methylphenylpropanenitrile.

Biological Activities and Therapeutic Potential

The biological activities of 3-(Hydroxymethyl)-5-methylphenylpropanenitrile have been extensively studied in recent years. One of the key areas of interest is its potential as an anti-inflammatory agent. In vitro studies have shown that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in human macrophages. This anti-inflammatory effect is attributed to its ability to modulate signaling pathways involved in inflammation, such as NF-κB and MAPK.

In addition to its anti-inflammatory properties, 3-(Hydroxymethyl)-5-methylphenylpropanenitrile has also demonstrated antioxidant activity. It can scavenge reactive oxygen species (ROS) and protect cells from oxidative stress-induced damage. This dual mechanism of action—anti-inflammatory and antioxidant—makes it a promising candidate for the treatment of chronic inflammatory diseases such as arthritis and neurodegenerative disorders.

Clinical Trials and Future Prospects

The therapeutic potential of 3-(Hydroxymethyl)-5-methylphenylpropanenitrile has led to several preclinical studies and early-stage clinical trials. Preliminary results from these trials have been encouraging, with the compound showing good safety profiles and efficacy in animal models of inflammation and oxidative stress.

Ongoing research is focused on optimizing the pharmacokinetic properties of 3-(Hydroxymethyl)-5-methylphenylpropanenitrile, such as improving its bioavailability and reducing potential side effects. Additionally, efforts are being made to develop novel formulations that can enhance its therapeutic efficacy.

Conclusion

In conclusion, 3-(Hydroxymethyl)-5-methylphenylpropanenitrile (CAS No. 1806617-75-3) is a promising compound with diverse biological activities and therapeutic potential. Its unique chemical structure endows it with anti-inflammatory and antioxidant properties, making it a valuable candidate for further development in medicinal chemistry and pharmaceutical research. As more studies are conducted, it is likely that new applications for this compound will be discovered, contributing to advancements in healthcare.